Cas no 2764022-24-2 (rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid
• CAS No: 2764022-24-2
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5559881
• PubChem ID: 165997135
• Update Time: 2025-05-24

rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343518
• 2764022-24-2
• rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid

• Inchi： 1S/C18H25NO4/c1-18(2,3)14-10-7-11-19(15(14)16(20)21)17(22)23-12-13-8-5-4-6-9-13/h4-6,8-9,14-15H,7,10-12H2,1-3H3,(H,20,21)/t14-,15+/m1/s1
• InChI Key： SLWDLHONLIJAPR-CABCVRRESA-N
• SMILES： OC([C@@H]1[C@@H](CCCN1C(=O)OCC1C=CC=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid

Introduction to Rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic Acid (CAS No. 2764022-24-2)

Rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid, identified by its CAS number 2764022-24-2, is a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry.

The compound features a piperidine core, which is a common motif in many bioactive molecules due to its ability to mimic the binding pockets of biological targets. The presence of both (2R,3R) stereocenters and protective groups such as the benzyloxy carbonyl (Boc) group on the nitrogen atom highlights its synthetic utility and stability. The tert-butyl group at the 3-position further enhances its structural rigidity, making it a valuable scaffold for designing molecules with specific pharmacological properties.

In recent years, there has been a growing interest in the development of novel piperidine derivatives for their role in modulating various biological pathways. Rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid has been explored in several research studies for its potential as an intermediate in the synthesis of more complex pharmacophores. Its stereochemistry, particularly the (2R,3R) configuration, is crucial for ensuring the correct binding interactions with biological targets, which can significantly influence the efficacy and selectivity of drug candidates.

One of the key aspects of this compound is its versatility in synthetic chemistry. The Boc group provides a removable protecting group that allows for selective deprotection under mild conditions, facilitating further functionalization. This makes it an attractive building block for medicinal chemists who are designing molecules with multiple functional sites. Additionally, the tert-butyl group not only contributes to the stability of the molecule but also serves as a handle for further derivatization via reactions such as nucleophilic substitution or coupling reactions.

Recent advancements in computational chemistry have also highlighted the importance of stereochemistry in drug design. Studies have shown that subtle changes in stereochemistry can lead to significant differences in binding affinity and metabolic stability. Rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid exemplifies this principle, as its specific stereochemical configuration may contribute to its unique pharmacological profile.

The compound has been investigated in several preclinical studies for its potential applications in treating various diseases. Its structural features suggest that it may interact with enzymes or receptors involved in pathways such as pain signaling, neurodegeneration, and inflammation. While these studies are still in early stages, they underscore the importance of exploring novel scaffolds like Rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid for developing next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the installation of the piperidine ring, the introduction of the stereocenters at the 2 and 3 positions, and the protection of the nitrogen atom with a Boc group. Advances in catalytic methods and asymmetric synthesis have made it possible to produce complex molecules like this one with greater efficiency and precision.

In conclusion, Rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-tert-butylpiperidine-2-carboxylic acid (CAS No. 2764022-24-2) is a versatile and promising compound in pharmaceutical chemistry. Its unique stereochemistry and functional groups make it an valuable intermediate for drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and design of novel therapeutics.